Cas no 294177-33-6 ((1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane)

• Product Name: (1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane
• CAS No: 294177-33-6
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 4643498
• Update Time: 2025-05-24

(1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• (1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane

• Inchi： 1S/C11H14N2/c1-2-4-10(5-3-1)13-8-9-6-11(13)7-12-9/h1-5,9,11-12H,6-8H2/t9-,11-/m0/s1
• InChI Key： GWYXZPLBADDTQS-ONGXEEELSA-N
• SMILES： [C@]12([H])C[C@]([H])(NC1)CN2C1=CC=CC=C1

Additional information on (1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane

The Compound CAS No. 294177-33-6: (1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane

The compound CAS No. 294177-33-6, also known as (1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane, is a bicyclic amine with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of diazabicyclic compounds, which are widely studied for their unique structural properties and functional versatility.

Structure and Synthesis

The structure of (1S,4S)-2-phenyl-2,5-diazabicyclo[2.2.1]heptane is characterized by a bicyclo[2.2.1]heptane framework with two nitrogen atoms at positions 2 and 5, and a phenyl group attached at position 2. The stereochemistry of the compound is defined by the S configuration at both the 1st and 4th positions of the bicyclic system.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through various routes, including ring-closing metathesis and organocatalytic processes. These methods not only enhance the yield but also improve the stereochemical control during synthesis.

Chemical Properties

(1S,4S)-Phenyl-substituted diazabicyclic compounds exhibit unique chemical properties due to their rigid bicyclic structure and nitrogen functionalities. The compound is known for its high thermal stability and moderate solubility in organic solvents.

Recent studies have highlighted the compound's ability to act as a versatile building block in organic synthesis. Its nitrogen atoms can be functionalized to introduce various substituents, making it suitable for applications in drug discovery and materials science.

Applications in Pharmaceutical Chemistry

The compound has garnered significant attention in the pharmaceutical industry due to its potential as a scaffold for drug development. Its rigid structure provides an ideal platform for designing bioactive molecules with specific pharmacokinetic profiles.

Recent research has demonstrated its role as a template for creating inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The phenyl group substitution enhances the compound's ability to interact with biological targets through π-π interactions.

Materials Science Applications

Beyond pharmaceuticals, (1S,4S)-Phenyl-substituted diazabicyclic compounds have found applications in materials science, particularly in the development of advanced polymers and catalytic materials.

Recent studies have explored its use as a ligand in metal-catalyzed reactions, where its nitrogen functionalities facilitate strong metal-ligand interactions. This property makes it a promising candidate for designing homogeneous catalysts with enhanced activity and selectivity.

Environmental Considerations

In addition to its technical applications, there is growing interest in understanding the environmental impact of this compound. Recent research has focused on evaluating its biodegradability and toxicity profiles under various environmental conditions.

Preliminary findings suggest that the compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further studies are required to fully assess its long-term environmental impact.

Future Directions

The future of CAS No. 294177-33-6 lies in exploring its potential across diverse fields such as green chemistry and sustainable materials development. Ongoing research aims to optimize its synthesis pathways while minimizing environmental footprints.

In conclusion, (1S,4S)-Phenyl-substituted diazabicyclo[2.2.1]heptane represents a versatile compound with promising applications across multiple disciplines. Its unique structural features and functional versatility make it an attractive target for further research and development.